2-(2-Azaniumylpropanoylamino)-4-methylsulfanylbutanoate
2-(2-Azaniumylpropanoylamino)-4-methylsulfanylbutanoate
Alanyl-methionine, also known as a-m dipeptide or ala-met, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Alanyl-methionine is soluble (in water) and a weakly acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
1999-43-5
VCID:
VC0167958
InChI:
InChI=1S/C8H16N2O3S/c1-5(9)7(11)10-6(8(12)13)3-4-14-2/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13)
SMILES:
CC(C(=O)NC(CCSC)C(=O)O)N
Molecular Formula:
C8H16N2O3S
Molecular Weight:
220.29 g/mol
2-(2-Azaniumylpropanoylamino)-4-methylsulfanylbutanoate
CAS No.: 1999-43-5
Main Products
VCID: VC0167958
Molecular Formula: C8H16N2O3S
Molecular Weight: 220.29 g/mol
| CAS No. | 1999-43-5 |
|---|---|
| Product Name | 2-(2-Azaniumylpropanoylamino)-4-methylsulfanylbutanoate |
| Molecular Formula | C8H16N2O3S |
| Molecular Weight | 220.29 g/mol |
| IUPAC Name | 2-(2-aminopropanoylamino)-4-methylsulfanylbutanoic acid |
| Standard InChI | InChI=1S/C8H16N2O3S/c1-5(9)7(11)10-6(8(12)13)3-4-14-2/h5-6H,3-4,9H2,1-2H3,(H,10,11)(H,12,13) |
| Standard InChIKey | FSHURBQASBLAPO-UHFFFAOYSA-N |
| SMILES | CC(C(=O)NC(CCSC)C(=O)O)N |
| Canonical SMILES | CC(C(=O)NC(CCSC)C(=O)[O-])[NH3+] |
| Appearance | Powder |
| Physical Description | Solid |
| Description | Alanyl-methionine, also known as a-m dipeptide or ala-met, belongs to the class of organic compounds known as dipeptides. These are organic compounds containing a sequence of exactly two alpha-amino acids joined by a peptide bond. Alanyl-methionine is soluble (in water) and a weakly acidic compound (based on its pKa). |
| Synonyms | alanyl-methionine L-alanyl-L-methionine hemihydrate |
| PubChem Compound | 98509 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume